Cas no 455-60-7 (2-(trifluoroacetamido)hexanoic acid)

• Product Name: 2-(trifluoroacetamido)hexanoic acid
• CAS No: 455-60-7
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD00137766
• CID: 929967
• PubChem ID: 303590
• Update Time: 2025-09-28

2-(trifluoroacetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
• (2,2,2-trifluoro-acetylamino)-hexanoic acid
• DL-Norleucin-N-trifluoracetat
• NSC192716
• N-Trifluoracetyl-DL-norleucin
• N-trifluoroacetylaminocaproic acid
• N-trifluoroacetyl-DL-norleucine
• trifluoroacetylaminocaproic acid
•  
• 2-(trifluoroacetamido)hexanoic acid
• 455-60-7
• EN300-937636
• SCHEMBL1236443
• DTXSID30307554
• NSC-192716
• N-Trifluoroacetyl aminocaproic acid

• MDL： MFCD00137766
• Inchi： 1S/C8H12F3NO3/c1-2-3-4-5(6(13)14)12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
• InChI Key： IJXFNXFOHXPLNJ-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CCCC)=O)(F)F

Computed Properties

• Exact Mass: 227.07696
• Monoisotopic Mass: 227.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 322.9°C at 760 mmHg
• Flash Point: 149.1°C
• Refractive Index: 1.416
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives